Cas no 1062169-56-5 (WYE-354)

• Product Name: WYE-354
• CAS No: 1062169-56-5
• MF: C₂₄H₂₉N₇O₅
• MW: 495.530964612961
• MDL: MFCD18074514
• CID: 829059
• PubChem ID: 44219749
• Update Time: 2025-04-19

WYE-354 Chemical and Physical Properties

Names and Identifiers

• WYE-354
• WYE 354
• 4-[6-[4-[(methoxycarbonyl)amino]phenyl]-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-Piperidinecarboxylic acid methyl ester
• Methyl 4-(6-(4-(methoxycarbonylamino)phenyl)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• pyrazolo pyrimidine,19
• WYE-354 (Degrasyn)
• Methyl 4-(6-(4-(methoxycarbonylamino)phenyl)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)pip
• methyl 4-[6-[4-(methoxycarbonylamino)phenyl]-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• AC-28454
• SB19260
• DB-059456
• methyl 4-(6-(4-((methoxycarbonyl)amino)phenyl)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• pyrazolo pyrimidine, 19
• SMR004702806
• CCG-264882
• AKOS027314120
• J-514253
• mTOR Kinase Inhibitor II, WYE-354 - CAS 1062169-56-5
• MLS006011008
• NCGC00242484-01
• AS-55957
• BCP0726000260
• SCHEMBL300431
• S1266
• 4-[6-[4-(methoxycarbonylamino)phenyl]-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• CHEMBL561708
• BRD-K77008974-001-01-6
• J-001552
• EX-A5295
• methyl 4-(6-{4-[(methoxycarbonyl)amino]phenyl}-4-(morpholin-4-yl)pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• GLXC-02756
• NCGC00242484-02
• WYE-354?
• HY-12034
• HMS3654N09
• BRD-K77008974-001-03-2
• DTXSID00657912
• D83184
• SDCCGSBI-0654362.P001
• CHEBI:94742
• SW219671-1
• GTPL9361
• NCGC00242484-09
• 4-[6-[4-(methoxycarbonylamino)phenyl]-4-(4-morpholinyl)-1-pyrazolo[3,4-d]pyrimidinyl]-1-piperidinecarboxylic acid methyl ester
• BDBM35587
• Q27166532
• Methyl 4-[6-{4-[(methoxycarbonyl)amino]phenyl}-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• CS-0183
• BCP02898
• 1062169-56-5

• MDL： MFCD18074514
• Inchi： 1S/C24H29N7O5/c1-34-23(32)26-17-5-3-16(4-6-17)20-27-21(29-11-13-36-14-12-29)19-15-25-31(22(19)28-20)18-7-9-30(10-8-18)24(33)35-2/h3-6,15,18H,7-14H2,1-2H3,(H,26,32)
• InChI Key： IMXHGCRIEAKIBU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=C2C=NN(C2=NC(C2C=CC(=CC=2)NC(=O)OC)=N1)C1CCN(C(=O)OC)CC1

Computed Properties

• Exact Mass: 495.22300
• Monoisotopic Mass: 495.22301705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.46
• Boiling Point: ~594.2 °C at 760 mmHg
• Flash Point: 313.2±30.1 °C
• Refractive Index: ~1.69
• PSA: 123.94000
• LogP: 2.98740
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

WYE-354 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters
• Pharmaceutical and Biochemical Products Medical Target Class
• Other Chemical Reagents